Cas no 24274-60-0 (Acetylcephalotaxine)

Acetylcephalotaxine Properties

Names and Identifiers

• Acetylcephalotaxine
• Cephalotaxine acetate
• 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepin-1-ol,1,5,6,8,9,14b-hexahydro-2-...
• Acetylcephalotaxin
• O-Acetyl-cephalotaxin
• O-acetyl-cephalotaxine
• [ "" ]
• Cephalotaxine, acetate (ester)
• O-Acetylcephalotaxine
• O~3~-Acetylcephalotaxine
• NSC142199
• WZFZRXGNVSHCOI-UHFFFAOYSA-N
• SCHEMBL13059597
• DTXSID30947111
• (4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl) acetate
• NSC 142199
• (4-methoxy-16, 18-dioxa-10-azapentacyclo[11.7.0.02, 6.06, 10.015, 19]icosa-1(20), 4, 13, 15(19)-tetraen-3-yl) acetate
• AKOS032948165
• NSC-142199
• 24274-60-0
• ENDO-TROPACOCAINE(8-METHYL-8-AZABICYCLO[3.2.1]OCT-3-YL)BENZOATEHCL
• [(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.0^{2,6.0^{6,10.0^{15,19]icosa-1(20),4,13,15(19)-tetraen-3-yl] acetate
• 4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.0(2),?.0?,(1)?.0(1)?,(1)?]icosa-1(20),4,13,15(19)-tetraen-3-yl acetate
• +Expand

• InChIKey： WZFZRXGNVSHCOI-UHFFFAOYSA-N
• Inchi： 1S/C20H23NO5/c1-12(22)26-19-17(23-2)10-20-5-3-6-21(20)7-4-13-8-15-16(25-11-24-15)9-14(13)18(19)20/h8-10,18-19H,3-7,11H2,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C1([H])C(=C([H])C23C([H])([H])C([H])([H])C([H])([H])N2C([H])([H])C([H])([H])C2=C([H])C4=C(C([H])=C2C31[H])OC([H])([H])O4)OC([H])([H])[H]

Computed Properties

• Exact Mass: 357.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 357.158
• Heavy Atom Count: 26
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 57.2

Experimental Properties

• LogP: 2.30310
• PSA: 57.23000
• Refractive Index: 1.626
• Boiling Point: 481.9°Cat760mmHg
• Flash Point: 245.2°C
• Color/Form: Powder
• Density: 1.34